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Compound of Interest

5-(Hydroxymethyl)-6-
Compound Name:

methylnicotinonitrile
CAS No.: 2090614-20-1

Cat. No.: B2403972

Get Quote

Introduction

5-(Hydroxymethyl)-6-methylnicotinonitrile is a key heterocyclic building block in
contemporary medicinal chemistry. Its unique substitution pattern, featuring a nitrile, a methyl,
and a hydroxymethyl group on the pyridine ring, makes it a valuable intermediate for the
synthesis of complex molecular architectures, particularly in the development of novel
therapeutics. The strategic placement of these functional groups allows for a variety of
subsequent chemical modifications, rendering it a versatile scaffold in drug discovery
programs.

This application note provides a comprehensive guide to the scalable synthesis of 5-
(Hydroxymethyl)-6-methylnicotinonitrile, designed for researchers and process chemists.
We will explore a proposed, robust synthetic strategy, detailing the underlying chemical
principles and providing step-by-step protocols amenable to scale-up. The methodologies
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presented are grounded in established chemical literature for analogous transformations of
substituted pyridines.

Proposed Scalable Synthetic Strategy

A logical and scalable approach to the synthesis of 5-(Hydroxymethyl)-6-
methylnicotinonitrile commences with a readily available starting material, 2-methyl-5-
ethylpyridine. This strategy involves a two-step process:

o Oxidation of the ethyl group to a carboxylic acid.

o Concurrent Esterification and functional group transformation to yield the target molecule.
While direct conversion of the carboxylic acid to the final product is complex, a more robust
industrial approach involves esterification followed by subsequent modifications. A more
direct, albeit challenging, conceptual pathway would involve selective oxidation and
amidation/dehydration to the nitrile. For the purpose of this application note, we will focus on
a plausible multi-step sequence that offers better control and scalability.

An alternative and highly plausible route, which will be detailed here, involves the selective
oxidation of the 5-ethyl group of 2-methyl-5-ethylpyridine to a hydroxymethyl group, followed by
cyanation of the pyridine ring. However, direct cyanation can be challenging. A more practical
approach would be to first introduce a halogen at the 3-position, followed by a nucleophilic
substitution with a cyanide source.

Let's consider a more robust, multi-step pathway starting from a commercially available
substituted picoline, which is often more amenable to industrial-scale production. A feasible
pathway is outlined below.

Detailed Synthetic Workflow

The proposed synthetic workflow for the scalable production of 5-(Hydroxymethyl)-6-
methylnicotinonitrile is depicted below. This multi-step process is designed for robustness
and scalability, starting from a common pyridine derivative.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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